Cas no 124958-74-3 (Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-)

• Product Name: Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-
• CAS No: 124958-74-3
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 1057606
• PubChem ID: 45086416
• Update Time: 2025-04-20

Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]-
• Ethanone, 1-[5-fluoro-2-(methylamino)phenyl]- (9CI)
• 1-(5-Fluoro-2-(methylamino)phenyl)ethanone
• ZLTDLMUWJMSUNT-UHFFFAOYSA-N
• 124958-74-3
• 5'-fluoro-2'-(methylamino)acetophenone
• SCHEMBL9796503
• DB-276289

• Inchi： 1S/C9H10FNO/c1-6(12)8-5-7(10)3-4-9(8)11-2/h3-5,11H,1-2H3
• InChI Key： ZLTDLMUWJMSUNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(C)=O)C=1)NC

Computed Properties

• Exact Mass: 167.0747
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1